4-(5-Bromo-2-fluorophenyl)pyrrolidin-3-amine

• Molecular Formula: C10H12BrFN2
• Molecular Weight: 259.12 g/mol
• IUPAC Name: 4-(5-bromo-2-fluorophenyl)pyrrolidin-3-amine
• InChI: InChI=1S/C10H12BrFN2/c11-6-1-2-9(12)7(3-6)8-4-14-5-10(8)13/h1-3,8,10,14H,4-5,13H2
• InChI Key: ICCDXXMKMKJINT-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(CN1)N)C2=C(C=CC(=C2)Br)F

Description

4-(5-Bromo-2-fluorophenyl)pyrrolidin-3-amine is a compound that belongs to the class of pyrrolidines, which are five-membered nitrogen-containing heterocycles. This compound is characterized by the presence of a bromine and a fluorine atom on the phenyl ring, which is attached to the pyrrolidine ring. The unique structure of this compound makes it an interesting subject for various chemical and biological studies.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(5-Bromo-2-fluorophenyl)pyrrolidin-3-amine can be achieved through several synthetic routes. One common method involves the Suzuki–Miyaura coupling reaction, which is a palladium-catalyzed cross-coupling reaction between an aryl halide and an organoboron compound . This reaction is known for its mild conditions and functional group tolerance, making it suitable for the synthesis of complex molecules.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale Suzuki–Miyaura coupling reactions. The choice of boron reagents and palladium catalysts can be optimized to achieve high yields and purity. Additionally, the reaction conditions, such as temperature, solvent, and reaction time, can be carefully controlled to ensure efficient production .

Chemical Reactions Analysis

Types of Reactions

4-(5-Bromo-2-fluorophenyl)pyrrolidin-3-amine can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides or other oxidized derivatives.

Reduction: Reduction reactions can lead